Cas no 111184-76-0 (Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine)

• Product Name: Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine
• CAS No: 111184-76-0
• MF: C₁₄H₁₃N₇
• MW: 279.299920797348
• MDL: MFCD00417755
• CID: 2883941
• PubChem ID: 2179678
• Update Time: 2025-10-29

Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis((1H-Benzo[D][1,2,3]Triazol-1-Yl)Methyl)Amine
• Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine
• AR2156
• AKOS000505970
• N,N-bis(benzotriazol-1-ylmethyl)amine
• bis(1H-benzo[d][1,2,3]triazol-1-yl) 4,4'-oxydibenzoate
• bis[(1H-1,2,3-benzotriazol-1-yl)methyl]amine
• STK531910
• 1H-Benzotriazole-1-methanamine, N-(1H-benzotriazol-1-ylmethyl)-
• 1H-1,2,3-benzotriazol-1-yl-N-(1H-1,2,3-benzotriazol-1-ylmethyl)methanamine
• 1-(benzotriazol-1-yl)-N-(benzotriazol-1-ylmethyl)methanamine
• 1-(1H-benzotriazol-1-yl)-N-(1H-benzotriazol-1-ylmethyl)methanamine
• AE-018/31856061
• SCHEMBL3403852
• AS-45284
• HMS1578F16
• CS-0171458
• MFCD00417755
• 111184-76-0

• MDL： MFCD00417755
• Inchi： 1S/C14H13N7/c1-3-7-13-11(5-1)16-18-20(13)9-15-10-21-14-8-4-2-6-12(14)17-19-21/h1-8,15H,9-10H2
• InChI Key： RWMFBMBMAVVXNG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CNCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 279.12324344Da
• Monoisotopic Mass: 279.12324344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5±0.1 g/cm3
• Boiling Point: 528.9±35.0 °C at 760 mmHg
• Flash Point: 273.7±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine

Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine (CAS No. 111184-76-0): An Overview of Its Properties and Applications

Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine (BAMTA), with the CAS number 111184-76-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which features two benzotriazole moieties attached to a central amine group. The combination of these functional groups endows BAMTA with a range of interesting properties and potential applications.

The molecular formula of Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine is C₁₄H₁₅N₇, and its molecular weight is approximately 269.30 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. Its solubility in water is limited, which can be advantageous in certain synthetic and analytical applications.

One of the key features of Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine is its ability to act as a ligand in coordination chemistry. The presence of the benzotriazole moieties provides multiple coordination sites for metal ions, making BAMTA a valuable building block for the synthesis of metal complexes. These complexes have been explored for their potential applications in catalysis, sensing, and materials science. For instance, recent studies have shown that BAMTA-based metal complexes exhibit excellent catalytic activity in various organic transformations, such as C-H activation and cross-coupling reactions.

In the realm of medicinal chemistry, Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine has been investigated for its biological activities. The benzotriazole moiety is known to have a range of biological effects, including anti-inflammatory and antiviral properties. BAMTA has been studied for its potential as a lead compound in drug discovery efforts. Recent research has demonstrated that BAMTA derivatives exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that BAMTA derivatives effectively inhibited the activity of proteases associated with viral replication.

The unique structure of Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine also makes it an attractive candidate for the development of new materials. The presence of multiple nitrogen atoms and aromatic rings provides opportunities for the formation of hydrogen bonds and π-stacking interactions, which can be exploited to create supramolecular assemblies with tailored properties. Recent work has focused on using BAMTA as a building block for the synthesis of porous organic frameworks (POFs). These POFs have shown promise in gas storage and separation applications due to their high surface area and tunable pore size.

In addition to its synthetic utility, Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine has been used as a reagent in various chemical reactions. Its ability to form stable adducts with electrophiles makes it useful in the synthesis of complex organic molecules. For example, BAMTA has been employed in click chemistry reactions to facilitate the formation of 1,2,3-triazole linkages. This application has found widespread use in the preparation of bioconjugates and functionalized polymers.

The safety profile of Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine is an important consideration for its use in various applications. While detailed toxicological data are limited, preliminary studies suggest that BAMTA exhibits low toxicity at typical usage concentrations. However, appropriate handling precautions should be taken to ensure safe use in laboratory settings.

In conclusion, Bis((1H-benzod1,2,3triazol-1-yl)methyl)amine (CAS No. 111184-76-0) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, BAMTA is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.